3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile
Catalog No.
S7748646
CAS No.
M.F
C13H13N3O2
M. Wt
243.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-(2-Methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile
IUPAC Name
3-(2-methyl-6,7-dihydro-[1,4]dioxino[2,3-f]benzimidazol-3-yl)propanenitrile
Molecular Formula
C13H13N3O2
Molecular Weight
243.26 g/mol
InChI
InChI=1S/C13H13N3O2/c1-9-15-10-7-12-13(18-6-5-17-12)8-11(10)16(9)4-2-3-14/h7-8H,2,4-6H2,1H3
InChI Key
WCVJSXKURPTYAJ-UHFFFAOYSA-N
SMILES
CC1=NC2=CC3=C(C=C2N1CCC#N)OCCO3
Canonical SMILES
CC1=NC2=CC3=C(C=C2N1CCC#N)OCCO3
XLogP3
1.2
Hydrogen Bond Acceptor Count
4
Exact Mass
243.100776666 g/mol
Monoisotopic Mass
243.100776666 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
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